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Compound of Interest

Compound Name: Persicogenin

Cat. No.: B1583917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Persicogenin, a naturally occurring flavanone with demonstrated biological

activities. The information is compiled from various scientific databases and suppliers, offering

a centralized resource for researchers in medicinal chemistry, pharmacology, and drug

development.

Chemical and Physical Properties
Persicogenin, a flavonoid found in plants such as Rhus retinorrhoea, Prunus persica, and

Chromolaena odorata, possesses a range of properties crucial for its handling,

characterization, and application in research settings.[1][2] Quantitative data are summarized in

the tables below for ease of reference.

Table 1: Physical and Chemical Properties of Persicogenin
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Property Value Source

Molecular Formula C₁₇H₁₆O₆ [1][2][3][4]

Molecular Weight 316.30 g/mol [1][3]

Appearance Solid [1][2]

Color Yellow [4]

Melting Point 163 - 164 °C [1][5]

167 - 169 °C [3]

Exact Mass 316.09468823 Da [1]

Topological Polar Surface Area 85.2 Å² [1]

Mass Composition C 64.55%; H 5.10%; O 30.35% [5]

Table 2: Chemical Identifiers for Persicogenin

Identifier Value Source

IUPAC Name

5-hydroxy-2-(3-hydroxy-4-

methoxyphenyl)-7-methoxy-

2,3-dihydrochromen-4-one

[1]

CAS Number 28590-40-1 [1][2][3][4][5]

PubChem CID 320054 [1]

Synonyms

3',5-Dihydroxy-4',7-

dimethoxyflavanone,

Eriodictyol-4′,7-dimethyl ether

[1][3]

Solubility and Stock Solution Preparation
The solubility of Persicogenin is a critical factor for in vitro and in vivo studies. Detailed

protocols for preparing solutions are provided below.

Table 3: Solubility of Persicogenin
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Solvent System Concentration Observations

DMSO 50 mg/mL (158.07 mM)

Requires sonication;

hygroscopic nature of DMSO

can impact solubility.[2]

60 mg/mL (189.69 mM) Sonication is recommended.[4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (3.95 mM) Clear solution.[2]

1 mg/mL (3.16 mM) Sonication is recommended.[4]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.25 mg/mL (3.95 mM) Clear solution.[2]

10% DMSO, 90% Corn Oil 1.25 mg/mL (3.95 mM)
Suspended solution; requires

sonication.[2]

Protocol 1: In Vitro Stock Solution (DMSO)

Weigh the desired amount of solid Persicogenin.

Add newly opened, anhydrous DMSO to the solid.

To achieve a concentration of 50 mg/mL, use an appropriate volume of DMSO (e.g., 0.3161

mL for 10 mg of Persicogenin).[2]

Use an ultrasonic bath to aid dissolution until a clear solution is obtained.[2][4]

Storage: Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.

Ensure the container is sealed to protect from moisture and light.[2]

Protocol 2: In Vivo Formulation (PEG300/Tween-80) This protocol is suitable for creating a

clear solution for administration.

Prepare a concentrated stock solution of Persicogenin in DMSO (e.g., 12.5 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.
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Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Add 450 µL of saline to bring the final volume to 1 mL. The final concentration will be 1.25

mg/mL.[2]

Spectroscopic and Chromatographic
Characterization
The structural elucidation of Persicogenin relies on a combination of spectroscopic and

chromatographic techniques.

Table 4: Spectroscopic and Analytical Data

Technique Information Provided

¹H and ¹³C NMR

Provides detailed information on the chemical

environment of hydrogen and carbon atoms,

confirming the flavanone skeleton and

substitution patterns.[6][7]

Mass Spectrometry (MS)

Determines the molecular weight and elemental

composition. Tandem MS (MS/MS) reveals

fragmentation patterns useful for structural

confirmation.[8][9]

Infrared (IR) Spectroscopy

Identifies characteristic functional groups such

as hydroxyl (O-H), carbonyl (C=O), and

aromatic (C-H, C=C) vibrations.[10][11][12]

UV-Vis Spectroscopy

Provides information about the electronic

transitions within the molecule, characteristic of

the flavonoid chromophore.

UPLC-ESI-MS/MS

A powerful hyphenated technique used for

profiling flavonoids in complex mixtures, like

plant extracts, by separating compounds and

providing mass data.[9]

Protocol 3: General Protocol for Isolation and Purification from Plant Material
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Extraction: Dried and powdered plant material (e.g., from Rhus retinorrhoea) is extracted

with a suitable solvent, such as methanol or ethanol, at room temperature or under reflux.

Solvent Partitioning: The crude extract is concentrated under reduced pressure and then

subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane,

chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity.

Flavonoids like Persicogenin are typically enriched in the ethyl acetate fraction.

Chromatography: The enriched fraction is further purified using chromatographic techniques.

Column Chromatography: Silica gel or Sephadex LH-20 columns are commonly used,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved

using preparative or semi-preparative HPLC with a C18 column and a mobile phase

typically consisting of a mixture of water (often with a small percentage of formic acid) and

methanol or acetonitrile.

Characterization: The purified compound's structure is confirmed using spectroscopic

methods as outlined in Table 4.

Workflow for Isolation and Characterization of Persicogenin
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Workflow for isolating and identifying Persicogenin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1583917?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Mechanism of Action
Persicogenin has been identified as a bioactive molecule with several pharmacological

activities, most notably anticancer properties.[2][4][13]

Anticancer Activity: Persicogenin demonstrates anticancer effects by inhibiting the

proliferation of cancer cells.[2][4]

Cell Cycle Arrest: Studies have shown that it can induce cell cycle arrest, primarily at the

G2/M phase, in a dose-dependent manner in mouse tsFT210 cancer cells.[4]

Other Activities: It has also been reported to have antimutagenic and antileishmanial

activities.[4]

The precise signaling pathways through which Persicogenin exerts its effects are still under

investigation. However, like other flavonoids, it is hypothesized to modulate key cellular

signaling pathways involved in cell proliferation, apoptosis, and survival, such as the PI3K/Akt

and MAPK/ERK pathways.[14][15]

Hypothesized Anticancer Signaling Pathway of Persicogenin
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Hypothesized mechanism of Persicogenin's anticancer action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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